Cas no 25551-13-7 (trimethylbenzene)

trimethylbenzene structure
trimethylbenzene structure
Product Name:trimethylbenzene
CAS No:25551-13-7
MF:C9H12
MW:120.191582679749
CID:95056
Update Time:2026-05-14

trimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • trimethylbenzene
    • Trimethylbenzenes, all isomers or mixtures
    • TRIMETHYLBENZENE MIXTURE,TECHNICAL GRADE
    • trimethyl-benzen
    • methylxylene
    • Inchi: 1S/C9H12/c1-7-5-4-6-8(2)9(7)3/h4-6H,1-3H3
    • InChI Key: FYGHSUNMUKGBRK-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC(C)=C1C

Computed Properties

  • Exact Mass: 120.09400

Experimental Properties

  • Density: 0.8803 (estimate)
  • Melting Point: -68.52°C (estimate)
  • Boiling Point: 159.22°C (estimate)
  • Refractive Index: 1.5000 (estimate)
  • PSA: 0.00000
  • LogP: 2.61180

trimethylbenzene Security Information

  • Hazardous Material transportation number:UN 2325
  • Packing Group:III
  • Hazard Level:3.2
  • Safety Term:3.2
  • Packing Group:III
  • HazardClass:3.2
  • PackingGroup:III

trimethylbenzene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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